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Compound of Interest

Compound Name: Nudifloside C

Cat. No.: B1164243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nudifloside C is an iridoid glycoside that has been isolated from plants such as Jasminum

nudiflorum[1][2]. Iridoid glycosides are a class of secondary metabolites found in many

medicinal plants and are known for their diverse biological activities. The development of a

standardized extraction protocol for Nudifloside C is crucial for ensuring the consistency and

quality of extracts used in research and pharmaceutical development. This document provides

a detailed, standardized protocol for the extraction and quantification of Nudifloside C from

plant material, based on established methods for analogous compounds.

Chemical Properties of Nudifloside C
Property Value

CAS Number 297740-99-9[3]

Molecular Formula C27H42O13

Molecular Weight 574.62 g/mol

Class Iridoid Glycoside
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This section outlines a standardized protocol for the extraction, purification, and analysis of

Nudifloside C. The proposed method is based on efficient techniques used for the extraction

of similar iridoid glycosides from plant matrices.

Plant Material Preparation
Collection and Identification: Collect fresh plant material (e.g., leaves, stems of Jasminum

nudiflorum). Ensure proper botanical identification.

Drying: Air-dry the plant material in a well-ventilated area, shielded from direct sunlight, until

a constant weight is achieved. Alternatively, use a freeze-dryer.

Grinding: Grind the dried plant material into a fine powder (e.g., 40-60 mesh) using a

laboratory mill. Homogenize the powder to ensure uniformity.

Extraction of Nudifloside C
Several methods have proven effective for extracting iridoid glycosides, including hot water

extraction, pressurized liquid extraction, and solvent maceration[4][5]. An optimized ultrasonic-

microwave synergistic extraction (UMSE) method is presented here for its efficiency and

reduced extraction time[6].

Ultrasonic-Microwave Synergistic Extraction (UMSE)

Sample Preparation: Accurately weigh 10 g of the powdered plant material and place it in a

250 mL flask.

Solvent Addition: Add 180 mL of 52% aqueous ethanol (a 1:18 solid-to-liquid ratio) to the

flask[6].

Extraction Parameters:

Microwave Power: 610 W

Ultrasonic Frequency: 40 kHz

Extraction Time: 45 minutes
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Temperature: Maintain at 60°C

Filtration: After extraction, cool the mixture to room temperature and filter it through

Whatman No. 1 filter paper.

Concentration: Concentrate the filtrate under reduced pressure using a rotary evaporator at

a temperature not exceeding 50°C to obtain the crude extract.

Purification of Nudifloside C
The crude extract can be further purified using macroporous resin column chromatography, a

technique effective for enriching iridoid glycosides[6][7].

Resin Preparation: Pre-treat a suitable macroporous resin (e.g., D101) by soaking it in

ethanol for 24 hours, followed by washing with deionized water until no ethanol is detected.

Column Packing: Pack a glass column with the prepared resin.

Loading: Dissolve the crude extract in a minimal amount of deionized water and load it onto

the column.

Elution:

Wash the column with 2-3 column volumes of deionized water to remove sugars and other

highly polar impurities.

Elute the iridoid glycosides with a stepwise gradient of aqueous ethanol (e.g., 30%, 50%,

70%, and 95%). Collect fractions of the eluate. Studies on similar compounds have shown

that 30% and 50% ethanol eluates are effective for recovering iridoid glycosides[6].

Fraction Analysis: Monitor the fractions using Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC) to identify those containing Nudifloside C.

Final Concentration: Combine the fractions rich in Nudifloside C and concentrate them to

dryness under reduced pressure.

Quantification of Nudifloside C by HPLC
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A validated High-Performance Liquid Chromatography (HPLC) method is essential for the

accurate quantification of Nudifloside C.

Instrumentation and Conditions:

HPLC System: A standard HPLC system equipped with a UV-Vis detector.

Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile (A) and water with 0.1% formic acid (B).

Flow Rate: 1.0 mL/min.

Detection Wavelength: 240 nm (or as determined by UV scan of a Nudifloside C standard).

Injection Volume: 10 µL.

Column Temperature: 30°C.

Standard and Sample Preparation:

Standard Solution: Prepare a stock solution of Nudifloside C reference standard (available

from suppliers like Clinivex) in methanol at a concentration of 1 mg/mL[3]. Prepare a series

of dilutions to create a calibration curve (e.g., 10, 25, 50, 100, 250 µg/mL).

Sample Solution: Accurately weigh the purified extract, dissolve it in methanol to a known

concentration, and filter through a 0.45 µm syringe filter before injection.

Data Analysis:

Construct a calibration curve by plotting the peak area against the concentration of the

Nudifloside C standards.

Determine the concentration of Nudifloside C in the sample by interpolating its peak area

from the calibration curve.

Express the content of Nudifloside C as mg/g of the dry plant material.
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Data Presentation
The following tables should be used to record and compare data from extraction experiments.

Table 1: Extraction Efficiency of Different Solvents

Solvent
System

Extraction
Time (min)

Temperatur
e (°C)

Yield of
Crude
Extract (g)

Nudifloside
C Content
(mg/g
extract)

Overall
Yield (mg
Nudifloside
C / g plant
material)

52% Ethanol

(UMSE)
45 60

70%

Methanol

(Maceration)

120 25

Hot Water 60 100

Table 2: HPLC Method Validation Parameters

Parameter Result Acceptance Criteria

Linearity (R²) > 0.999

Limit of Detection (LOD)

Limit of Quantification (LOQ)

Precision (%RSD) < 2%

Accuracy (% Recovery) 95-105%
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Caption: Standardized workflow for the extraction and quantification of Nudifloside C.
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Caption: Logical workflow for the quantification of Nudifloside C using HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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